Cas no 61614-51-5 (N-butyl-2-ethylhexylamine)

• Product Name: N-butyl-2-ethylhexylamine
• CAS No: 61614-51-5
• MF: C₁₂H₂₇N
• MW: 185.349483728409
• CID: 954802
• PubChem ID: 108563
• Update Time: 2025-04-19

N-butyl-2-ethylhexylamine Chemical and Physical Properties

Names and Identifiers

• N-butyl-2-ethylhexylamine
• N-butyl-2-ethylhexan-1-amine
• 1-Hexanamine, N-butyl-2-ethyl-
• AI3-17901
• DTXSID50977213
• DB-321013
• WNTBDUYEISRPNS-UHFFFAOYSA-N
• EINECS 262-871-5
• SCHEMBL2404148
• NS00053719
• 61614-51-5
• AKOS009023832

• Inchi： 1S/C12H27N/c1-4-7-9-12(6-3)11-13-10-8-5-2/h12-13H,4-11H2,1-3H3
• InChI Key： WNTBDUYEISRPNS-UHFFFAOYSA-N
• SMILES： N(CCCC)CC(CC)CCCC

Computed Properties

• Exact Mass: 185.21451
• Monoisotopic Mass: 185.214349865g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 9
• Complexity: 91.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03